3-[(2,4-dichlorophenyl)methyl]-9-(3-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 845649-98-1
• Molecular Formula: C24H23Cl2N5O3
• Molecular Weight: 500.38
• IUPAC Name: 3-[(2,4-dichlorophenyl)methyl]-9-(3-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H23Cl2N5O3/c1-14-11-29(17-5-4-6-18(10-17)34-3)23-27-21-20(30(23)12-14)22(32)31(24(33)28(21)2)13-15-7-8-16(25)9-19(15)26/h4-10,14H,11-13H2,1-3H3
• InChI Key: QCEXVTJHOPCTIG-UHFFFAOYSA-N
• SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=C(C=C4)Cl)Cl)C5=CC(=CC=C5)OC
• solubility: not available

Description

The compound “3-[(2,4-dichlorophenyl)methyl]-9-(3-methoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a complex organic molecule. It has been studied in the context of its interaction with human dipeptidyl peptidase 4 (DPP-IV), a protein involved in glucose metabolism. The compound has been identified as a DPP-IV inhibitor, which could potentially have applications in the treatment of diabetes.

Molecular Structure Analysis

The molecular structure of the compound can be determined through techniques such as X-ray diffraction, as was done in the study referenced earlier. The compound was found to form a complex with human DPP-IV, and the crystal structure of this complex was determined.

Mechanism of Action

As a DPP-IV inhibitor, this compound likely functions by binding to the active site of the enzyme, preventing it from cleaving dipeptides. This could potentially increase the levels of incretin hormones in the body, which stimulate insulin secretion in response to meals and thus help to regulate blood glucose levels.